5-(2,3-Dimethylphenyl)-3-methyl-5-oxovaleric acid
Description
5-(2,3-Dimethylphenyl)-3-methyl-5-oxovaleric acid, also known as DMVOA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMVOA is a derivative of valproic acid, which is commonly used as an anticonvulsant and mood stabilizer. DMVOA has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, anticancer, and neuroprotective effects.
Scientific Research Applications
Antimicrobial Activity
This compound has been studied for its potential in combating various bacterial infections. Derivatives of thiophene, which is structurally related to 5-(2,3-Dimethylphenyl)-3-methyl-5-oxovaleric acid, have shown promising results against bacteria species. For instance, certain derivatives exhibited activity comparable to standard drugs like ampicillin and gentamicin .
Antifungal Applications
The antifungal activity of thiophene derivatives is also noteworthy. Some compounds have displayed potent activity against fungi such as Aspergillus fumigates, while others have been effective against Syncephalastrum racemosum . This suggests potential applications in treating fungal infections.
Diabetes Mellitus Treatment
Thiophene derivatives are known to have applications in the treatment of diabetes mellitus. Given the structural similarity, 5-(2,3-Dimethylphenyl)-3-methyl-5-oxovaleric acid may also be explored for its efficacy in managing blood sugar levels and treating diabetes-related complications .
Analgesic and Anti-inflammatory Properties
The analgesic and anti-inflammatory properties of thiophene derivatives make them candidates for the development of new pain relief and anti-inflammatory drugs. This could lead to treatments for conditions like arthritis and other chronic pain disorders .
Cholesterol Inhibition
There is evidence to suggest that thiophene derivatives can act as cholesterol inhibitors. This application is particularly important in the prevention and treatment of cardiovascular diseases by managing cholesterol levels .
Antiviral Agents
The antiviral properties of thiophene derivatives have been documented, indicating that they could be used in the creation of new antiviral drugs. This could be particularly useful in the fight against emerging viral infections .
Antitumor Activity
Finally, thiophene derivatives have shown potential as antitumor agents. Research into compounds like 5-(2,3-Dimethylphenyl)-3-methyl-5-oxovaleric acid could lead to new treatments for various types of cancer .
properties
IUPAC Name |
5-(2,3-dimethylphenyl)-3-methyl-5-oxopentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3/c1-9(8-14(16)17)7-13(15)12-6-4-5-10(2)11(12)3/h4-6,9H,7-8H2,1-3H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFSARUVAIABOEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)CC(C)CC(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2,3-Dimethylphenyl)-3-methyl-5-oxovaleric acid | |
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